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Compound of Interest

Compound Name: 3-Methoxy-4-methylbenzonitrile

CAS No.: 3556-60-3

Cat. No.: B1590838

Get Quote

Executive Summary
3-Methoxy-4-methylbenzonitrile (CAS 3556-60-3) is a critical pharmacophore intermediate,

predominantly utilized in the synthesis of non-steroidal mineralocorticoid receptor antagonists

(e.g., Finerenone analogs) and PDE4 inhibitors. Its structural integrity—defined by the electron-

donating methoxy/methyl groups opposing the electron-withdrawing nitrile—dictates its

reactivity in nucleophilic aromatic substitutions and benzylic oxidations.

This guide provides a rigorous spectral atlas and validated analytical protocols to ensure the

identity and purity of this compound in drug discovery pipelines.

Chemical Identity & Structural Analysis[1][2]
The physicochemical behavior of 3-Methoxy-4-methylbenzonitrile is governed by the 1,3,4-

trisubstitution pattern on the benzene ring. The steric bulk of the methoxy group at C3

influences the rotational freedom of the adjacent methyl group at C4, while the nitrile group at

C1 activates the ring for further functionalization.
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Parameter Specification

IUPAC Name 3-Methoxy-4-methylbenzonitrile

Common Synonyms
4-Cyano-2-methoxytoluene; 5-Cyano-2-

methylanisole

CAS Number 3556-60-3

Molecular Formula

Molecular Weight 147.18 g/mol

Melting Point 52–56 °C

Appearance White to light yellow crystalline solid

Solubility
Soluble in Chloroform, DMSO, Methanol;

Insoluble in Water

Structural Visualization

Figure 1: 1,3,4-Substitution Pattern & Electronic Environment
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Comprehensive Spectral Profiling
The following data represents the standard spectral fingerprint for high-purity (>98%) samples.

Nuclear Magnetic Resonance ( H NMR)
Solvent:
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(Chloroform-d) or

Frequency: 400 MHz

The aromatic region displays a characteristic ABC pattern (or ABX depending on resolution)

modified by the 1,2,4-substitution logic.

Shift (

ppm)
Multiplicity Integration Assignment

Structural
Logic
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Hz)
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Benzylic methyl
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Analyst Note: In

, the water peak (

ppm) may interfere with the methoxy signal if the sample is wet. Ensure rigorous

drying of the sample or use

for clearer integration of the aliphatic region.

Infrared Spectroscopy (FT-IR)
Key functional group diagnostics for purity verification.

Wavenumber (

)
Vibration Mode Diagnostic Value

2225 ± 5 Stretch

Primary ID: Sharp, distinct

peak confirming nitrile

presence.

2950–2840 C-H Stretch (Alkane) Methyl/Methoxy C-H bonds.

1605, 1580 C=C Aromatic Stretch Benzene ring skeleton.

1260, 1040 C-O-C Stretch
Strong bands confirming the

aryl alkyl ether (methoxy).

Mass Spectrometry (GC-MS / LC-MS)
Ionization: Electron Impact (EI, 70 eV)

Molecular Ion (

): m/z 147
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Fragmentation Pattern:

m/z 147 (

): Base peak (typically). Stability of the aromatic system.

m/z 132 (

): Loss of methyl radical (

) from the methoxy or toluene group.

m/z 116 (

): Loss of methoxy radical (

).

m/z 104: Loss of

and

(characteristic of anisole derivatives).

Analytical Methodologies
To ensure reproducibility in biological assays, the following HPLC method is recommended for

purity assessment.

High-Performance Liquid Chromatography (HPLC)
Protocol

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm).

Mobile Phase A: 0.1% Phosphoric Acid in Water.

Mobile Phase B: Acetonitrile (ACN).

Flow Rate: 1.0 mL/min.
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Detection: UV @ 254 nm (Nitrile absorbance) and 210 nm.

Temperature: 30 °C.

Gradient Table:

Time (min) % Mobile Phase A % Mobile Phase B Phase

0.0 90 10 Equilibration

2.0 90 10 Isocratic Hold

15.0 10 90 Linear Gradient

20.0 10 90 Wash

21.0 90 10 Re-equilibration

Synthesis & Purification Workflow
Understanding the origin of the sample is vital for troubleshooting impurities (e.g., unreacted

acid or isomers). The most robust synthesis involves the dehydration of the corresponding

amide or direct cyanation.

Reaction Scheme Overview
The synthesis typically proceeds from 3-methoxy-4-methylbenzoic acid via a chlorosulfonyl

isocyanate pathway, avoiding the toxicity of cyanide salts used in Sandmeyer reactions.
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Figure 2: Synthesis & Purification Pathway via Acid Dehydration
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Purification Protocol
Dissolution: Dissolve crude solid in minimum hot Ethyl Acetate.

Precipitation: Slowly add Hexane until turbidity is observed.

Crystallization: Cool to 4°C overnight.
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Filtration: Wash crystals with cold Hexane to remove non-polar impurities.

Safety & Handling (E-E-A-T Compliance)
As a nitrile derivative, this compound poses specific risks that must be mitigated.

Acute Toxicity: Harmful if swallowed or in contact with skin (H302 + H312). Nitriles can

metabolize to release cyanide ions in vivo, though this derivative is sterically hindered.

Handling: Use nitrile gloves (0.11 mm minimum thickness). Work within a fume hood to avoid

inhalation of dust.

Storage: Store at room temperature (15–25 °C) in a desiccator. Moisture can hydrolyze the

nitrile to an amide over long periods.

References
National Center for Biotechnology Information (2023).PubChem Compound Summary for

CID 14752994, 3-Methoxy-4-methylbenzonitrile. Retrieved from [Link]

PrepChem (2023).Synthesis of 3-methoxy-4-methylbenzonitrile from 3-methoxy-4-

methylbenzoic acid. Retrieved from [Link]

European Chemicals Agency (ECHA).Registration Dossier - 3-methoxy-4-
methylbenzonitrile. Retrieved from [Link]

To cite this document: BenchChem. [Technical Guide: Spectral Profiling & Analytical
Protocols for 3-Methoxy-4-methylbenzonitrile]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1590838/docs#technical-guide-spectral-profiling-
analytical-protocols-for-3-methoxy-4-methylbenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Phone: (601) 213-4426
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